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Introduction
Cyclohexanol (CAS No: 108-93-0) is a secondary alcohol with the chemical formula C₆H₁₁OH.

[1] It consists of a cyclohexane ring substituted with a single hydroxyl group.[1] At temperatures

above its melting point, it exists as a colorless, viscous, and hygroscopic liquid with a

characteristic camphor-like odor.[1][2][3] Below its melting point, it forms white hygroscopic

crystals or needles.[1][2][4] This compound is a crucial industrial chemical, primarily serving as

a precursor in the production of nylons, specifically for the synthesis of adipic acid and

caprolactam.[5][6] Its properties also make it a valuable solvent for lacquers, resins, and oils,

and an intermediate in the manufacturing of plasticizers, pharmaceuticals, and other organic

compounds.[1][6]

This guide provides a comprehensive overview of the chemical properties and reactivity of

cyclohexanol, presenting quantitative data in structured tables, detailing experimental

protocols for key reactions, and illustrating reaction pathways and workflows through diagrams.

Physical and Chemical Properties
Cyclohexanol's physical and chemical characteristics are fundamental to its application in

various chemical syntheses. Key properties are summarized in the tables below.

Physical Properties
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The physical state and bulk properties of cyclohexanol are critical for handling, storage, and

process design.

Property Value References

Molecular Formula C₆H₁₂O [1][7]

Molecular Weight 100.16 g/mol [1][7]

Appearance

Colorless, viscous liquid or

white hygroscopic crystals with

a camphor-like odor

[1][2][3]

Melting Point 25.93 °C (78.67 °F; 299.08 K) [5][6][8]

Boiling Point
161.84 °C (323.31 °F; 434.99

K)
[5][8]

Density
0.9624 g/mL (at 20 °C); 0.948

g/mL (at 25 °C)
[1][4][5]

Vapor Pressure
1.3 hPa (at 20 °C); 5.17 mmHg

(at 25 °C)
[1][9][10]

Vapor Density 3.5 (Air = 1) [1]

Flash Point 67 °C (153 °F) [5]

Autoignition Temp. 300 °C (572 °F) [5]

Refractive Index n20/D 1.465 [3][4]

Solubility and Partitioning
Solubility is a key parameter for its use as a solvent and in reaction engineering.
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Property Value References

Solubility in Water
3.60 g/100 mL (at 20 °C); 4.3

g/100 mL (at 30 °C)
[5]

Solubility in Organic Solvents

Miscible with most organic

solvents, including alcohols,

ethers, ketones, ethyl acetate,

and petroleum solvents.

[1][2][6]

LogP (Octanol/Water) 1.23 [1]

Spectroscopic Data
Spectroscopic data is essential for the identification and structural elucidation of cyclohexanol
and its reaction products.

Spectroscopy Type Key Absorptions / Signals References

Infrared (IR)

~3350 cm⁻¹ (Broad, O-H

stretch, H-bonded), ~1050

cm⁻¹ (Strong, C-O stretch)

[11]

¹³C NMR
50 - 80 δ (Carbon bearing the -

OH group)
[11]

¹H NMR
3.4 - 4.5 δ (Proton on the

carbon bearing the -OH group)
[11]

Mass Spec (EI) Molecular Ion (M⁺): m/z = 100 [7]

Chemical Reactivity and Key Reactions
As a secondary alcohol, cyclohexanol undergoes a variety of characteristic reactions, making

it a versatile intermediate in organic synthesis.[2][5]

Oxidation to Cyclohexanone
The oxidation of cyclohexanol to cyclohexanone is one of its most significant industrial

applications, serving as a key step in nylon production.[12] This reaction involves the removal
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of two hydrogen atoms: one from the hydroxyl group and one from the adjacent carbon.

Reaction: C₆H₁₁OH + [O] → C₆H₁₀O + H₂O

Reagents: Common oxidizing agents include chromic acid (for laboratory exercises), and

more environmentally friendly options like sodium hypochlorite (NaOCl, household bleach) in

the presence of acetic acid.[5][12][13] Industrial processes often utilize catalytic

dehydrogenation.[12]

Cyclohexanol + [O]
(e.g., NaOCl/CH₃COOH) Cyclohexanone + H₂O

Click to download full resolution via product page

Caption: Oxidation of cyclohexanol to cyclohexanone.

Dehydration to Cyclohexene
When heated with a strong acid catalyst, cyclohexanol undergoes an elimination reaction

(dehydration) to form cyclohexene and water.[2][5]

Reaction: C₆H₁₁OH --(H⁺, Δ)--> C₆H₁₀ + H₂O

Catalysts: Strong acids such as concentrated sulfuric acid (H₂SO₄) or phosphoric acid

(H₃PO₄) are typically used.[2][14][15]

The mechanism proceeds in three steps: (1) protonation of the hydroxyl group, (2) loss of water

to form a secondary carbocation, and (3) deprotonation of an adjacent carbon to form the

double bond.[15]
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Dehydration Mechanism

1. Protonation of -OH group
by acid catalyst (H⁺).

2. Loss of water (H₂O)
to form carbocation.

Forms good leaving group

3. Deprotonation
to form alkene double bond.

Intermediate

Click to download full resolution via product page

Caption: Key steps in the acid-catalyzed dehydration of cyclohexanol.

Esterification
Cyclohexanol reacts with carboxylic acids or their derivatives in the presence of an acid

catalyst to form cyclohexyl esters.[2][5] These esters have various applications, including as

plasticizers and in fragrance formulations.[5]

Reaction: C₆H₁₁OH + R-COOH ⇌ C₆H₁₁O-CO-R + H₂O

Examples: Reaction with adipic acid yields dicyclohexyl adipate, and reaction with phthalic

anhydride yields dicyclohexyl phthalate.[5] Esterification with acetic acid produces cyclohexyl

acetate.[16]

Etherification
The self-condensation of two cyclohexanol molecules via dehydration can produce

dicyclohexyl ether.[17] This reaction is typically promoted by acid catalysts under specific

conditions.[17]
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Reaction: 2 C₆H₁₁OH --(Acid Catalyst)--> C₆H₁₁-O-C₆H₁₁ + H₂O

Experimental Protocols
Detailed methodologies for the laboratory-scale synthesis of key cyclohexanol derivatives are

provided below.

Protocol: Oxidation of Cyclohexanol to Cyclohexanone
This procedure uses sodium hypochlorite as an environmentally safer alternative to chromium-

based oxidants.[13][18]

Reagents & Equipment:

Cyclohexanol (10.0 g, 0.1 mol)[18]

Glacial Acetic Acid (25 mL)[18]

Aqueous Sodium Hypochlorite (NaOCl) solution (~11-12%, 75 mL)[18]

Sodium Bisulfite (NaHSO₃) or Sodium Thiosulfate (Na₂S₂O₃)

Sodium Chloride (NaCl)

Anhydrous Sodium Sulfate (Na₂SO₄)[12]

Erlenmeyer flask (250 mL), separatory funnel, distillation apparatus, magnetic stirrer, ice

bath.

Methodology:

Combine 10.0 g of cyclohexanol and 25 mL of glacial acetic acid in a 250-mL Erlenmeyer

flask equipped with a magnetic stir bar and placed in an ice-salt bath.[18]

Using an addition funnel, add 75 mL of the sodium hypochlorite solution dropwise while

stirring. Maintain the internal reaction temperature between 30-35°C by controlling the

addition rate and using the ice bath as needed.[18][19]
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After the addition is complete, the mixture should have a greenish-yellow color. Stir for an

additional 15 minutes at room temperature.[18]

Confirm the presence of excess oxidant using potassium iodide-starch paper (a positive

test turns the paper blue-black).[19]

Quench the excess oxidant by adding solid sodium bisulfite in small portions until the

solution becomes colorless and the KI-starch test is negative.[19]

Transfer the mixture to a separatory funnel. Add solid NaCl to "salt out" the organic

product from the aqueous layer.[20]

Separate the lower aqueous layer. Wash the remaining organic layer with sodium

bicarbonate solution to neutralize any residual acetic acid.[12]

Dry the crude cyclohexanone product over anhydrous sodium sulfate.[12]

Purify the final product via simple distillation, collecting the fraction boiling around 155°C.

Protocol: Dehydration of Cyclohexanol to Cyclohexene
This procedure demonstrates a classic acid-catalyzed elimination reaction.[14][21]

Reagents & Equipment:

Cyclohexanol (e.g., 20 mL)

85% Phosphoric Acid (H₃PO₄) (e.g., 5 mL)[21]

Boiling chips

Saturated Sodium Chloride solution

Anhydrous Calcium Chloride (CaCl₂) or Magnesium Sulfate (MgSO₄)[21][22]

Fractional distillation apparatus, round-bottom flask, separatory funnel.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://pubs.acs.org/doi/pdf/10.1021/ed058p824
http://chemistry.gravitywaves.com/CHE303L/OxidationCyclohexanoltoCyclohexanone_09.htm
http://chemistry.gravitywaves.com/CHE303L/OxidationCyclohexanoltoCyclohexanone_09.htm
https://owlcation.com/stem/organic-chemistry-lab-report-synthesis-of-cyclohexanone-chapman-stevens-oxidation
https://www.scribd.com/document/97829514/Cyclohexanol-Oxidation
https://www.scribd.com/document/97829514/Cyclohexanol-Oxidation
https://www.benchchem.com/product/b046403?utm_src=pdf-body
https://www.scribd.com/document/307467057/preparation-of-cyclohexene-from-cyclohexanol
https://people.chem.umass.edu/samal/269/cyclohexene.pdf
https://www.benchchem.com/product/b046403?utm_src=pdf-body
https://people.chem.umass.edu/samal/269/cyclohexene.pdf
https://people.chem.umass.edu/samal/269/cyclohexene.pdf
https://1chemistry.blogspot.com/2011/05/dehydration-of-alcohol-cyclohexanol-and.html?m=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place cyclohexanol and a few boiling chips into a round-bottom flask.[22]

Carefully add the 85% phosphoric acid to the flask and swirl gently to mix.[22]

Assemble a fractional distillation apparatus and heat the mixture.[21]

Collect the distillate that comes over below 90°C. The boiling point of cyclohexene is 83°C.

The distillate will be a two-phase mixture of cyclohexene and water.[14][22]

Transfer the collected distillate to a separatory funnel and wash with an equal volume of

saturated sodium chloride solution to remove any remaining alcohol.

Separate and discard the lower aqueous layer.

Transfer the upper organic layer (crude cyclohexene) to a clean, dry flask and add a small

amount of anhydrous calcium chloride or magnesium sulfate to remove residual water.

Swirl and let it stand for 5-10 minutes.[14][21]

Decant or filter the dried cyclohexene into a clean distillation flask and perform a final

simple distillation, collecting the purified product boiling at 80-85°C.[14]
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General Synthesis Workflow

1. Combine Reactants
& Catalyst

2. Control Reaction
(Temperature, Time)

3. Quench Reaction
(If necessary)

4. Work-up
(Extraction, Washing)

5. Dry Organic Phase

6. Purify Product
(Distillation/Recrystallization)

7. Analyze Product
(Spectroscopy, etc.)
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Caption: A generalized workflow for chemical synthesis experiments.

Safety and Handling
Cyclohexanol is considered moderately toxic and an irritant.[1][3][5]
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Hazards: Harmful if swallowed or inhaled and causes skin and eye irritation.[1][23][24]

Vapors can be narcotic in high concentrations.[1][3] It is combustible but not readily ignited.

[9]

Precautions: Work in a well-ventilated area or a chemical fume hood.[25][26] Wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.[23][24][26]

Storage: Store in a cool, dry, well-ventilated area in tightly closed containers, away from

oxidizing agents and strong acids with which it can react violently.[3][4][24]

Always consult the Safety Data Sheet (SDS) for detailed safety information before handling

cyclohexanol.[9][23][25][26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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